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Cat. No.: B15554113
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Programmed cell death, or apoptosis, is a fundamental biological process essential for tissue

homeostasis, development, and the elimination of damaged or infected cells. A key hallmark of

apoptosis is the activation of a family of cysteine proteases known as caspases. These

enzymes exist as inactive zymogens within the cell and, upon activation, execute the orderly

dismantling of the cell by cleaving a specific set of cellular proteins. The detection of caspase

activity is therefore a reliable indicator of apoptosis. (Asp)2-Rhodamine 110, often referred to

as (Z-DEVD)2-R110 when utilizing the caspase-3/7 recognition sequence, is a highly sensitive

fluorogenic substrate designed for the detection of intracellular caspase activity, primarily that

of the executioner caspases-3 and -7. This technical guide provides an in-depth overview of the

core principles, experimental protocols, and data interpretation associated with the use of

(Asp)2-Rhodamine 110 in apoptosis research.
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(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of the Rhodamine 110 (R110)

fluorophore.[1] The core principle of this assay is based on the enzymatic cleavage of the

substrate by active caspases. The substrate is designed with two aspartic acid-containing

peptide recognition sequences flanking the R110 molecule. For the detection of caspase-3 and

-7, the peptide sequence is typically Asp-Glu-Val-Asp (DEVD).[2]

In its uncleaved state, the bisamide substrate is colorless and non-fluorescent as the

rhodamine molecule is locked in a non-fluorescent lactone configuration.[3] Upon the induction

of apoptosis, active executioner caspases recognize and cleave the peptide sequences. This

cleavage occurs in a two-step process: the first cleavage yields a fluorescent monoamide

intermediate, and the second cleavage releases the free, highly fluorescent Rhodamine 110

molecule.[4] The fluorescence intensity of the liberated R110 is directly proportional to the

amount of active caspase-3/7 in the sample.[5]

The cleavage product, Rhodamine 110, has excitation and emission maxima of approximately

496 nm and 520 nm, respectively, making it compatible with standard fluorescence detection

instrumentation such as fluorescence microplate readers, fluorescence microscopes, and flow

cytometers.[6]
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Mechanism of (Asp)2-Rhodamine 110 Cleavage by Active Caspases.

Caspase Signaling Pathways
Caspase activation is a central event in apoptosis and can be initiated through two primary

pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both

pathways converge on the activation of executioner caspases, such as caspase-3 and

caspase-7, which are the primary targets of (Asp)2-Rhodamine 110.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15554113/docs?utm_src=pdf-body-img#detecting-intracellular-caspase-activity-with-asp-2-rhodamine-110-a-technical-guide
https://www.benchchem.com/product/b15554113/docs?utm_src=pdf-body#detecting-intracellular-caspase-activity-with-asp-2-rhodamine-110-a-technical-guide
https://www.benchchem.com/product/b15554113/docs?utm_src=pdf-body#detecting-intracellular-caspase-activity-with-asp-2-rhodamine-110-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Extrinsic Pathway is triggered by the binding of extracellular death ligands (e.g., FasL,

TNF-α) to their corresponding death receptors on the cell surface. This binding leads to the

recruitment of adaptor proteins and pro-caspase-8, forming the Death-Inducing Signaling

Complex (DISC). Within the DISC, pro-caspase-8 is activated and in turn directly cleaves and

activates executioner caspases like caspase-3.

The Intrinsic Pathway is initiated by intracellular stress signals such as DNA damage, growth

factor withdrawal, or oxidative stress. These signals lead to the release of cytochrome c from

the mitochondria into the cytosol. Cytochrome c then binds to Apaf-1 and pro-caspase-9 to

form the apoptosome, which activates caspase-9. Activated caspase-9 then cleaves and

activates executioner caspases, including caspase-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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